6-methyl-4-(methylthio)thieno[2,3-d]pyrimidine

• IUPAC Name: 6-methyl-4-methylsulfanylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C8H8N2S2/c1-5-3-6-7(11-2)9-4-10-8(6)12-5/h3-4H,1-2H3
• InChI Key: HOASDGCNODVMOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)N=CN=C2SC
• Molecular Formula: C8H8N2S2
• Molecular Weight: 196.3 g/mol

Description

6-methyl-4-(methylthio)thieno[2,3-d]pyrimidine is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical structure and potential applications. This compound is a thieno[2,3-d]pyrimidine derivative, which is known to exhibit a wide range of biological activities.

Scientific Research Applications

Anticancer Activity

Thieno[2,3-d]pyrimidine derivatives have been studied for their potential anticancer properties. The compound 6-methyl-4-(methylthio)thieno[2,3-d]pyrimidine could be synthesized and investigated for its efficacy against various cancer cell lines. .

Antiviral Agents

The thienopyrimidine nucleus is a part of several antiviral agents. .

Antimicrobial Properties

.

CNS Depressant and Analgesic Effects

Thienopyrimidines have been associated with central nervous system (CNS) depressant and analgesic effects. .

Anti-Inflammatory Activity

The anti-inflammatory potential of thienopyrimidine derivatives is another area of interest. .

Pharmacological Diversity

The thienopyrimidine scaffold is known for its pharmacological diversity, including activities such as antihypertensive, anticancer, and hepatoprotective effects. .

Mechanism of Action

Target of Action

6-Methyl-4-(methylthio)thieno[2,3-d]pyrimidine is a thienopyrimidine derivative, which are known to have various biological activities Thienopyrimidine derivatives are known to inhibit various enzymes and pathways, including protein kinases (pks) , which play key roles in several signal transduction pathways leading to metastasis and drug resistance .

Mode of Action

Thienopyrimidine derivatives are known to interact with their targets, leading to inhibition of various enzymes and pathways . For instance, they can inhibit protein kinases, which are critical to the progression of cancer .

Biochemical Pathways

Thienopyrimidine derivatives, including 6-methyl-4-(methylthio)thieno[2,3-d]pyrimidine, can affect various biochemical pathways. They have been shown to inhibit de novo purine biosynthesis, a pathway critical for cell proliferation . They can also inhibit mitochondrial serine hydroxymethyl transferase 2 (SHMT2), a key enzyme in one-carbon metabolism .

Pharmacokinetics

Thienopyrimidine derivatives are known to have a degree of lipophilicity, allowing them to diffuse easily into cells .

Result of Action

Thienopyrimidine derivatives are known to have various pharmacological effects, including anticancer activities . They can inhibit the proliferation of cancer cells and induce apoptosis .